Cas no 1818-12-8 (2-Methyl Estradiol)

2-Methyl Estradiol is a synthetic steroid derivative of estradiol, characterized by the addition of a methyl group at the 2-position of the steroid nucleus. This structural modification enhances its metabolic stability and receptor-binding affinity compared to endogenous estradiol. The compound exhibits potent estrogenic activity and has been investigated for its potential applications in hormone therapy and research. Its improved pharmacokinetic profile, including reduced susceptibility to enzymatic degradation, makes it a valuable tool for studying estrogen receptor interactions and signaling pathways. 2-Methyl Estradiol is primarily utilized in preclinical and biochemical research to explore the mechanistic effects of estrogen modulation.
2-Methyl Estradiol structure
2-Methyl Estradiol structure
Product Name:2-Methyl Estradiol
CAS No:1818-12-8
MF:C19H26O2
MW:286.408545970917
CID:153738
Update Time:2025-05-27

2-Methyl Estradiol Chemical and Physical Properties

Names and Identifiers

    • Estra-1,3,5(10)-triene-3,17-diol,2-methyl-, (17b)-
    • 2-Methyl Estradiol
    • 2-Methyl-17
    • 2-Methyl-oestradiol
    • AC1L25CC
    • A-estradiol
    • CHEMBL241993
    • NSC666605
    • SureCN3868013
    • Inchi: 1S/C19H26O2/c1-11-9-15-12(10-17(11)20)3-4-14-13(15)7-8-19(2)16(14)5-6-18(19)21/h9-10,13-14,16,18,20-21H,3-8H2,1-2H3/t13-,14+,16-,18-,19-/m0/s1
    • InChI Key: PAZNMSHBVDFVSA-NNYOOSKESA-N
    • SMILES: O[C@H]1CC[C@H]2[C@@H]3CCC4C=C(C(C)=CC=4[C@H]3CC[C@@]21C)O

Computed Properties

  • Exact Mass: 286.19338

Experimental Properties

  • PSA: 40.46

2-Methyl Estradiol Pricemore >>

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